Cas no 2228148-46-5 (4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid)

• Product Name: 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid
• CAS No: 2228148-46-5
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 6187066
• PubChem ID: 165846010
• Update Time: 2025-09-27

4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid
• EN300-1819648
• 2228148-46-5

• Inchi： 1S/C12H13FO4/c13-8-1-2-10(14)9(7-8)12(11(15)16)3-5-17-6-4-12/h1-2,7,14H,3-6H2,(H,15,16)
• InChI Key： MSNBRERKYAFLNT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1(C(=O)O)CCOCC1)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid

4-(5-Fluoro-2-hydroxyphenyl)oxane-4-carboxylic Acid: A Comprehensive Guide to Its Properties and Applications

The compound 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid (CAS No. 2228148-46-5) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. Its unique structural features, combining a fluoro-substituted phenol with an oxane carboxylic acid moiety, make it a valuable intermediate in organic synthesis and drug development.

Recent trends in medicinal chemistry highlight the growing importance of fluorinated compounds like 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid. Researchers are particularly interested in its potential as a building block for novel drug candidates, especially in the development of CNS-targeting therapeutics and anti-inflammatory agents. The presence of both fluorine and hydroxyl groups in its structure contributes to enhanced bioavailability and metabolic stability, key factors in modern drug design.

The physicochemical properties of 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid make it particularly interesting for formulation scientists. With a molecular weight of 254.24 g/mol and multiple hydrogen bonding sites, this compound demonstrates good solubility in polar organic solvents while maintaining reasonable stability under physiological conditions. These characteristics are frequently searched by pharmaceutical researchers looking for new drug intermediates with improved pharmacokinetic profiles.

In material science applications, 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid has shown promise as a monomer for specialty polymers. Its ability to form hydrogen-bonded networks while providing fluorinated aromatic character makes it valuable for creating high-performance materials with unique thermal and mechanical properties. Many industrial researchers are investigating its potential in developing advanced coating materials and engineered thermoplastics.

The synthesis of 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid typically involves multi-step organic reactions starting from commercially available fluorophenol derivatives. Process chemists are particularly interested in optimizing its production to meet the growing demand for high-purity fluorinated intermediates. Recent publications have explored greener synthetic routes using catalytic methods and microwave-assisted reactions to improve yield and reduce environmental impact.

Analytical characterization of 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid presents some interesting challenges due to its structural complexity. Quality control laboratories frequently employ advanced techniques such as HPLC-MS and NMR spectroscopy to ensure batch-to-batch consistency. The compound's unique spectral signature, particularly the fluorine NMR shift, serves as an important quality marker for pharmaceutical-grade material.

Market analysis indicates steady growth in demand for specialty fluorinated compounds like 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid. Pharmaceutical companies are actively seeking reliable suppliers of this intermediate, especially those offering GMP-compliant synthesis and custom manufacturing options. The global market for such fluorinated building blocks is projected to expand significantly as more drug candidates enter clinical development pipelines.

From a regulatory perspective, 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid is generally regarded as safe for research and development purposes when handled according to standard laboratory protocols. However, researchers should consult current chemical safety data sheets and comply with all local regulations regarding chemical storage and disposal. Proper personal protective equipment is recommended when working with this compound in laboratory settings.

The future research directions for 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid appear promising. Several academic groups are investigating its potential as a scaffold for multitarget drug design, particularly in neurological disorders. Other innovative applications being explored include its use in metal-organic frameworks (MOFs) and as a ligand in asymmetric catalysis. These emerging applications align well with current trends in green chemistry and sustainable pharmaceutical development.

For researchers considering working with 4-(5-fluoro-2-hydroxyphenyl)oxane-4-carboxylic acid, it's important to note that proper storage conditions can significantly impact its stability. The compound should be kept in airtight containers under inert atmosphere at controlled temperatures to prevent degradation. Many laboratories report successful long-term storage when these precautions are followed, making it a practical choice for various research applications.